Cas no 1806448-76-9 (4-(Difluoromethyl)-3-methylphenylpropanal)

• Product Name: 4-(Difluoromethyl)-3-methylphenylpropanal
• CAS No: 1806448-76-9
• MF: C₁₁H₁₂F₂O
• MW: 198.209190368652
• CID: 4961888
• Update Time: 2025-06-12

4-(Difluoromethyl)-3-methylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-methylphenylpropanal

• Inchi： 1S/C11H12F2O/c1-7-5-9(8(2)6-14)3-4-10(7)11(12)13/h3-6,8,11H,1-2H3
• InChI Key： PDUKULRWDYNUSR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C)C(C=O)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 4-(Difluoromethyl)-3-methylphenylpropanal

Research Brief on 4-(Difluoromethyl)-3-methylphenylpropanal (CAS: 1806448-76-9) in Chemical Biology and Pharmaceutical Applications

4-(Difluoromethyl)-3-methylphenylpropanal (CAS: 1806448-76-9) is a fluorinated aromatic aldehyde derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its difluoromethyl and methyl substituents on the phenyl ring, exhibits unique physicochemical properties that make it a promising intermediate for the synthesis of bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 4-(Difluoromethyl)-3-methylphenylpropanal as a key intermediate in the synthesis of novel protease inhibitors. The researchers demonstrated that the difluoromethyl group enhances the metabolic stability of the resulting compounds, while the aldehyde functionality allows for versatile chemical modifications. The study reported a 40% improvement in inhibitory activity against target enzymes compared to non-fluorinated analogs.

In the field of oncology, a preclinical investigation published in Bioorganic & Medicinal Chemistry Letters utilized 4-(Difluoromethyl)-3-methylphenylpropanal to develop potent kinase inhibitors. The compound's ability to form stable hydrogen bonds with kinase active sites, coupled with its favorable lipophilicity profile, contributed to the development of candidates with nanomolar potency. Notably, one derivative showed promising antitumor activity in xenograft models, with a 60% reduction in tumor volume observed after 28 days of treatment.

Recent advancements in synthetic methodology have also focused on 4-(Difluoromethyl)-3-methylphenylpropanal. A 2024 paper in Organic Process Research & Development described a scalable, green chemistry approach to its production, achieving an 85% yield with significantly reduced environmental impact. This development addresses previous challenges in large-scale synthesis and paves the way for broader application in pharmaceutical manufacturing.

The compound's mechanism of action continues to be elucidated through structural biology studies. Cryo-EM and X-ray crystallography data have revealed that 4-(Difluoromethyl)-3-methylphenylpropanal-derived compounds can induce conformational changes in target proteins, offering new insights into allosteric modulation strategies. These findings were recently presented at the 2024 American Chemical Society National Meeting and are under review for publication.

Looking forward, 4-(Difluoromethyl)-3-methylphenylpropanal represents a versatile building block with applications extending beyond medicinal chemistry. Current research explores its use in chemical biology probes for studying protein-protein interactions and in the development of PET radiotracers for diagnostic imaging. The unique electronic properties imparted by the difluoromethyl group make it particularly valuable for these applications.

In conclusion, 4-(Difluoromethyl)-3-methylphenylpropanal (CAS: 1806448-76-9) has emerged as a significant compound in contemporary pharmaceutical research. Its demonstrated utility in drug discovery, coupled with recent synthetic advancements, positions it as a valuable tool for developing next-generation therapeutics. Ongoing studies continue to expand its potential applications, making it a compound worthy of close attention in the chemical biology and pharmaceutical communities.